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Compound of Interest

Compound Name: 2,3-Dibromohexane

Cat. No.: B1593665 Get Quote

Essential Safety and Handling Guide for 2,3-
Dibromohexane
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2,3-Dibromohexane, tailored for research and drug development professionals.

Adherence to these procedures is vital for ensuring laboratory safety and regulatory

compliance.

Hazard Identification and Chemical Properties
2,3-Dibromohexane is a halogenated hydrocarbon that presents several health and safety

risks. It is known to cause skin and eye irritation and may lead to respiratory irritation if inhaled.

[1][2][3] Proper handling and storage are essential to mitigate these risks.

Table 1: Physical and Chemical Properties of 2,3-Dibromohexane
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Property Value Citations

Molecular Formula C₆H₁₂Br₂ [4][5]

Molecular Weight 243.97 g/mol [5]

Boiling Point 90 °C @ 16 mmHg [1][4][6]

Density 1.581 g/mL at 25 °C [1][4][6]

Flash Point 113 °C [1][4]

Storage
Sealed in a dry, well-ventilated

area at room temperature.
[4][7]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to protect against the specific hazards of 2,3-
Dibromohexane.[8] The following table outlines the minimum required PPE.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specification
Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn

over goggles if there is a

significant splash risk.

Protects against splashes and

vapors that can cause serious

eye irritation. Standard safety

glasses are insufficient.[9][10]

[11]

Hand Protection

Chemically resistant gloves.

Fluoroelastomer (Viton) or

multi-layer laminate (Norfoil)

gloves are recommended for

extended contact. Nitrile

gloves may be used for

incidental contact but should

be changed immediately upon

contamination.

Protects against skin irritation.

[1] Neoprene and butyl rubber

gloves offer poor resistance to

halogenated hydrocarbons and

should be avoided. Always

inspect gloves for tears or

punctures before use.

Body Protection

A flame-resistant lab coat or

chemical-resistant apron worn

over long-sleeved clothing and

full-length pants.

Provides a barrier against

spills and splashes.[9] All

clothing should be made of

non-synthetic materials.

Foot Protection
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

Respiratory Protection

Not typically required if work is

conducted within a certified

chemical fume hood.

If engineering controls are

insufficient or in the event of a

large spill, a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.[9]

[12]

Operational and Disposal Plan
Follow this step-by-step guidance for the safe handling and disposal of 2,3-Dibromohexane.

Step 1: Preparation and Engineering Controls
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Designate a Work Area: All handling of 2,3-Dibromohexane must occur in a designated

area, such as a certified chemical fume hood, to ensure adequate ventilation.[12][13]

Assemble Materials: Before starting, ensure all necessary equipment, including PPE and

spill cleanup materials (inert absorbent like sand or silica gel), is readily accessible.[12]

Verify Safety Equipment: Confirm that a safety shower and eyewash station are

unobstructed and operational.

Step 2: Chemical Handling Protocol
Don PPE: Put on all required PPE as specified in Table 2 before opening the chemical

container.

Dispensing: Carefully dispense the required amount of 2,3-Dibromohexane, avoiding

splashes and the generation of aerosols.

Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents and strong

bases.[7][10]

Prevent Ignition: Keep the compound away from heat, sparks, and open flames.[9][13]

Post-Handling: After use, tightly seal the container and decontaminate the work surface.

Wash hands and any exposed skin thoroughly with soap and water.[3][13]

Step 3: Waste Disposal
Segregate Waste: Collect all waste containing 2,3-Dibromohexane, including contaminated

consumables, in a dedicated, properly labeled, and sealed hazardous waste container.

Professional Disposal: Arrange for the disposal of the chemical waste through a licensed

professional waste disposal service.[2]

Prohibited Disposal:Do not dispose of 2,3-Dibromohexane down the drain or with general

laboratory trash.[3][12]

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected as hazardous waste. The rinsed container can then be
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recycled or disposed of according to institutional guidelines.[14]

Step 4: Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation occurs.

[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[13]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3]

Spill: Evacuate the area. Wearing appropriate PPE, contain the spill using an inert absorbent

material. Collect the absorbed material into a closed container for disposal as hazardous

waste.[12]

Handling Workflow Visualization
The following diagram outlines the critical steps for safely managing 2,3-Dibromohexane in a

laboratory setting.
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Workflow for Handling 2,3-Dibromohexane

Preparation
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Perform Experiment
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(Spill, Exposure)

Segregate Chemical Waste

Decontaminate Work Area & Glassware

Arrange for Professional Disposal
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Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for 2,3-Dibromohexane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1593665?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pid_Rock12573-23-dibromohexane.html
https://www.lgcstandards.com/medias/sys_master/root/h7c/hb3/11132573548574/SDS_CDN-D-7893-0.1G_ST-WB-MSDS-6948826-1-1-1/SDS-CDN-D-7893-0.1G-ST-WB-MSDS-6948826-1-1-1.PDF
https://aksci.com/sds/4832CC_SDS.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL706115.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromohexane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4175311.htm
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://cn.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar3377-86-4.pdf
https://www.fishersci.com/store/msds?partNumber=AC112771000&countryCode=US&language=en
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_of_2_3_Dibromo_1_cyclohexene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0336406&productDescription=2-BROMOHEXANE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dibromohexane.pdf
https://www.benchchem.com/product/b1593665#personal-protective-equipment-for-handling-2-3-dibromohexane
https://www.benchchem.com/product/b1593665#personal-protective-equipment-for-handling-2-3-dibromohexane
https://www.benchchem.com/product/b1593665#personal-protective-equipment-for-handling-2-3-dibromohexane
https://www.benchchem.com/product/b1593665#personal-protective-equipment-for-handling-2-3-dibromohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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